Cas no 118618-33-0 (ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate)
![ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate structure](https://www.kuujia.com/scimg/cas/118618-33-0x500.png)
118618-33-0 structure
Product name:ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate
ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate
- ethyl 2-(4-(hydroxymethyl)phenyl)propanoate
- 118618-33-0
- Ethyl 4-(hydroxymethyl)-I+/--methylbenzeneacetate
- DTXSID101246381
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- Inchi: InChI=1S/C12H16O3/c1-3-15-12(14)9(2)11-6-4-10(8-13)5-7-11/h4-7,9,13H,3,8H2,1-2H3
- InChI Key: OPHCKDGAWCHOMT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 208.11000
- Monoisotopic Mass: 208.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 1.84550
ethyl 2-[p-(hydroxy-methyl)-phenyl]-propionate Related Literature
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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4. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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